Ethyl 2-(3-pyridinyloxy)propanoate
Cat. No. B107821
Key on ui cas rn:
18343-00-5
M. Wt: 195.21 g/mol
InChI Key: ISQCDEKGVOBAAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06743794B2
Procedure details
To a solution of 2-(pyridin-3-yloxy)-propionic acid ethyl ester, 320 mg (1.6 mmol) in 10 mL of dioxane was added a solution of 190 mg (8.0 mmol) of lithium hydroxide in 10 mL of water. The reaction mixture was stirred for three hours, acidified to pH=1 with 5 N HCl and concentrated to dryness to yield the crude desired product which was carried on without further purification. MS (IS) 168.1 (M+1).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4](=[O:14])[CH:5]([O:7][C:8]1[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=1)[CH3:6])C.[OH-].[Li+].Cl>O1CCOCC1.O>[N:10]1[CH:11]=[CH:12][CH:13]=[C:8]([O:7][CH:5]([CH3:6])[C:4]([OH:14])=[O:3])[CH:9]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(C(C)OC=1C=NC=CC1)=O
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Name
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Quantity
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190 mg
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Type
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reactant
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Smiles
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[OH-].[Li+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
O1CCOCC1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for three hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
